Cas no 2172184-60-8 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}butanoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}butanoic acid
• CAS No: 2172184-60-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6596005
• PubChem ID: 165808861
• Update Time: 2025-06-08

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}butanoic acid
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)acetamido}butanoic acid
• EN300-1494219
• 2172184-60-8

• Inchi： 1S/C26H32N2O6/c1-18(2)28(14-7-12-25(30)31)24(29)17-33-15-13-27-26(32)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,7,12-17H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： LGNSWFUGVZQMHA-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}butanoic acid

Comprehensive Overview of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}butanoic acid (CAS No. 2172184-60-8)

The compound 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}butanoic acid (CAS No. 2172184-60-8) is a highly specialized molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and development. This article delves into the properties, applications, and recent advancements related to this compound, addressing common queries such as "Fmoc peptide synthesis applications" and "CAS 2172184-60-8 uses in pharmaceuticals."

One of the most significant advantages of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}butanoic acid is its compatibility with automated peptide synthesizers. The Fmoc group is easily removable under mild basic conditions, minimizing side reactions and preserving peptide integrity. This feature has made it a staple in laboratories focusing on peptide-based therapeutics, a rapidly growing field driven by demand for targeted treatments. Recent studies highlight its utility in developing anticancer peptides and antimicrobial agents, aligning with trends in personalized medicine and antibiotic resistance research.

From a synthetic chemistry perspective, the compound’s butanoic acid moiety enhances solubility in organic solvents, facilitating efficient coupling reactions. This property is particularly relevant for researchers investigating peptide conjugation techniques or bioconjugation strategies. Online searches for "Fmoc-amino acid solubility" and "peptide linker optimization" often lead to discussions involving this molecule. Additionally, its propan-2-yl (isopropyl) acetamido segment contributes to steric stability, a key consideration for designing peptides with prolonged in vivo half-lives.

The pharmaceutical industry’s shift toward green chemistry has also spotlighted compounds like CAS 2172184-60-8. Its efficient deprotection reduces waste generation, addressing sustainability concerns. Queries such as "environmentally friendly peptide synthesis" and "Fmoc group recycling" reflect this trend. Furthermore, the rise of AI-driven drug discovery has increased demand for high-purity building blocks, positioning this compound as a preferred choice for machine learning-assisted molecular design projects.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)acetamido}butanoic acid exemplifies the synergy between traditional organic chemistry and modern biomedical innovation. Its versatility in peptide engineering, coupled with alignment with industry trends like sustainable synthesis and computational biology, ensures its continued relevance. For researchers exploring CAS 2172184-60-8 suppliers or technical data sheets, understanding these facets is essential for optimizing experimental outcomes.